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O-Benzyldauricine O-Benzyldauricine
Brand Name: Vulcanchem
CAS No.: 2748-99-4
VCID: VC0150397
InChI: InChI=1S/C45H50N2O6/c1-46-20-18-33-25-41(48-3)43(50-5)27-36(33)38(46)22-30-12-15-35(16-13-30)53-45-24-32(14-17-40(45)52-29-31-10-8-7-9-11-31)23-39-37-28-44(51-6)42(49-4)26-34(37)19-21-47(39)2/h7-17,24-28,38-39H,18-23,29H2,1-6H3/t38-,39-/m1/s1
SMILES: CN1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)OC4=C(C=CC(=C4)CC5C6=CC(=C(C=C6CCN5C)OC)OC)OCC7=CC=CC=C7)OC)OC
Molecular Formula: C45H50N2O6
Molecular Weight: 714.903

O-Benzyldauricine

CAS No.: 2748-99-4

Reference Standards

VCID: VC0150397

Molecular Formula: C45H50N2O6

Molecular Weight: 714.903

O-Benzyldauricine - 2748-99-4

CAS No. 2748-99-4
Product Name O-Benzyldauricine
Molecular Formula C45H50N2O6
Molecular Weight 714.903
IUPAC Name (1R)-1-[[3-[4-[[(1R)-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-1-yl]methyl]phenoxy]-4-phenylmethoxyphenyl]methyl]-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinoline
Standard InChI InChI=1S/C45H50N2O6/c1-46-20-18-33-25-41(48-3)43(50-5)27-36(33)38(46)22-30-12-15-35(16-13-30)53-45-24-32(14-17-40(45)52-29-31-10-8-7-9-11-31)23-39-37-28-44(51-6)42(49-4)26-34(37)19-21-47(39)2/h7-17,24-28,38-39H,18-23,29H2,1-6H3/t38-,39-/m1/s1
Standard InChIKey ZYMOBLBBSPPQBC-LJEWAXOPSA-N
SMILES CN1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)OC4=C(C=CC(=C4)CC5C6=CC(=C(C=C6CCN5C)OC)OC)OCC7=CC=CC=C7)OC)OC
PubChem Compound 90471318
Last Modified Nov 11 2021
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